2,14-Bis(diphenylphosphino)-6,7,9,10,17,18,20,21-octahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecine

• Molecular Formula: C44H42O6P2
• Molecular Weight: 728.7 g/mol
• IUPAC Name: (25-diphenylphosphanyl-2,5,8,15,18,21-hexaoxatricyclo[20.4.0.09,14]hexacosa-1(22),9(14),10,12,23,25-hexaen-11-yl)-diphenylphosphane
• InChI: InChI=1S/C44H42O6P2/c1-5-13-35(14-6-1)51(36-15-7-2-8-16-36)39-21-23-41-43(33-39)49-31-27-46-28-32-50-44-34-40(22-24-42(44)48-30-26-45-25-29-47-41)52(37-17-9-3-10-18-37)38-19-11-4-12-20-38/h1-24,33-34H,25-32H2
• InChI Key: YLWPVVVLVZHOTL-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=C(C=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)OCCOCCOC5=C(C=CC(=C5)P(C6=CC=CC=C6)C7=CC=CC=C7)OCCO1

Description

The compound 2,14-Bis(diphenylphosphino)-6,7,9,10,17,18,20,21-octahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecine is a macrocyclic ligand featuring a hexaoxacyclooctadecine core substituted with two diphenylphosphino groups. The diphenylphosphino substituents suggest strong metal-coordinating capabilities, making it relevant in catalysis or materials science. The macrocyclic framework provides rigidity and preorganization, which could enhance binding selectivity to transition metals .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,14-Bis(diphenylphosphino)-6,7,9,10,17,18,20,21-octahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecine typically involves the reaction of triethylene glycol with triethylene glycol dichloride in the presence of potassium hydroxide as a base . This reaction forms the crown ether ring structure, which is then further functionalized with diphenylphosphino groups.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques to ensure the final product meets industrial standards.

Chemical Reactions Analysis

Types of Reactions

2,14-Bis(diphenylphosphino)-6,7,9,10,17,18,20,21-octahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: The diphenylphosphino groups can undergo substitution reactions with various nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles such as halides, amines, and thiols.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield phosphine oxides, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

2,14-Bis(diphenylphosphino)-6,7,9,10,17,18,20,21-octahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecine has a wide range of scientific research applications:

Chemistry: Used as a ligand in coordination chemistry to form complexes with transition metals.

Biology: Investigated for its potential use in drug delivery systems due to its ability to form stable complexes with cations.

Medicine: Explored for its potential in diagnostic imaging and as a therapeutic agent.

Industry: Utilized in the synthesis of various organic compounds and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 2,14-Bis(diphenylphosphino)-6,7,9,10,17,18,20,21-octahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecine involves its ability to form stable complexes with cations. The crown ether ring structure provides a cavity that can encapsulate cations, stabilizing them through electrostatic interactions. This property is exploited in various applications, such as catalysis and drug delivery.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare the target compound (hypothetical, based on structural analogs) with derivatives bearing different substituents, highlighting variations in molecular properties, stability, and applications.

Compound	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties	Applications
2,14-Bis(diphenylphosphino)-... (hypothetical)	Diphenylphosphino	(Inferred) C₃₆H₃₆O₆P₂	~650 (estimated)	High ligand strength, hydrophobic	Catalysis (e.g., cross-coupling, hydrogenation)
6,7,9,10,17,18,20,21-Octahydro...-2,14-dicarboxylic acid	Carboxylic acid (-COOH)	C₂₂H₂₄O₁₀	448.42	Polar, water-soluble, stable at RT	Coordination polymers, pH-sensitive materials
6,7,9,10,17,18,20,21-Octahydro...-2,14-dinitro	Nitro (-NO₂)	C₂₀H₂₀N₂O₈	(Not provided)	Thermally sensitive, explosive risk	Energetic materials, intermediates for nitro reduction reactions
2,3,13,14-Tetrabromo-...	Bromo (-Br)	C₂₀H₂₀Br₄O₆	675.99	Halogenated, light-sensitive, stable at RT (protected from moisture)	Cross-coupling reactions, flame retardants
6,7,9,10,17,18,20,21-Octahydro...-2,3,13,14-tetrayltetrakis(...) tetraacetate	Methoxy-phenylene tetraacetate	C₆₀H₆₄O₁₈	1073.15	Bulky, lipophilic, hydrolytically stable	Drug delivery, dendrimer scaffolds
6,7,9,10,17,18,20,21-Octahydro...-2,13-dicarboxaldehyde	Aldehyde (-CHO)	C₂₂H₂₄O₈	(Inferred ~440)	Reactive carbonyl groups, air-sensitive	Organic synthesis (e.g., Schiff base ligands, condensation reactions)

Key Observations:

Substituent Effects on Reactivity and Stability: Phosphino Groups: The diphenylphosphino substituents (hypothetical) confer strong σ-donor and π-acceptor properties, ideal for stabilizing low-oxidation-state metals (e.g., Pd⁰, Pt⁰) in catalysis. Their hydrophobicity may limit aqueous applications but enhance compatibility with organic solvents . Bromo Groups: The tetrabromo analog () exhibits stability at RT but requires protection from light, suggesting applications in photolabile systems or halogen-mediated coupling reactions .

Molecular Weight and Structural Complexity :

• The tetraacetate derivative () has a significantly higher molecular weight (1073.15 g/mol) due to its extended methoxy-phenylene arms, making it suitable for macromolecular engineering .
• The dicarboxylic acid () and dicarboxaldehyde () are smaller, favoring applications in modular synthesis or as building blocks .

Applications in Research and Industry: Catalysis: The phosphino-substituted macrocycle (hypothetical) could outperform simpler phosphines (e.g., PPh₃) in enantioselective catalysis due to its preorganized structure .